Cas no 896309-33-4 (6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate)

• Product Name: 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate
• CAS No: 896309-33-4
• MF: C₁₇H₁₂ClFN₂O₄S
• MW: 394.804585456848
• CID: 6416081
• PubChem ID: 7152163
• Update Time: 2025-10-28

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate
• SR-01000022811
• SR-01000022811-1
• 896309-33-4
• F2567-0067
• [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-chloro-6-fluorobenzoate
• 6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate
• 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate
• AKOS024660760

• Inchi： 1S/C17H12ClFN2O4S/c1-21-6-5-20-17(21)26-9-10-7-13(22)14(8-24-10)25-16(23)15-11(18)3-2-4-12(15)19/h2-8H,9H2,1H3
• InChI Key： JWDQMYZKFAEIAZ-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2N(C)C=CN=2)OC=1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 394.0190339g/mol
• Monoisotopic Mass: 394.0190339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate (CAS No. 896309-33-4): A Comprehensive Overview

The compound 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate (CAS No. 896309-33-4) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of heterocyclic compounds, featuring both imidazole and pyran rings, which are known for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of a 2-chloro-6-fluorobenzoate moiety further enhances its potential for selective interactions in biological systems.

One of the most intriguing aspects of 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate is its structural complexity, which makes it a subject of interest in medicinal chemistry. Researchers are increasingly exploring its potential as a scaffold for drug development, particularly in targeting enzymes or receptors where the imidazole and pyran rings can play a pivotal role. The chloro and fluoro substituents on the benzoate group add to its versatility, enabling fine-tuning of electronic and steric properties.

In recent years, the demand for heterocyclic compounds like 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate has surged, driven by advancements in high-throughput screening and computational chemistry. These technologies allow scientists to rapidly assess the bioactivity of such molecules, accelerating the discovery of novel therapeutics. The compound’s CAS No. 896309-33-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug discovery pipelines.

From a synthetic perspective, 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate poses interesting challenges for organic chemists. The sulfanylmethyl linker between the imidazole and pyran rings requires precise control over reaction conditions to avoid side products. Moreover, the introduction of the 2-chloro-6-fluorobenzoate group demands selective esterification techniques. These synthetic hurdles make the compound a valuable case study for methodology development in organic synthesis.

The pharmacological potential of 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate is another area of active investigation. Preliminary studies suggest that its imidazole moiety could interact with metal ions or hydrogen-bond donors in biological targets, while the pyran ring might contribute to lipophilicity and membrane permeability. Such properties are critical for designing bioactive molecules with optimal pharmacokinetic profiles.

Beyond pharmaceuticals, 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate has potential applications in agrochemical research. The combination of heterocyclic and halogenated components is often associated with herbicidal or fungicidal activity. Researchers are exploring whether this compound could serve as a lead structure for developing new crop protection agents, especially in light of increasing resistance to existing pesticides.

The market dynamics for 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate are shaped by its niche applications. While it is not yet a commercial blockbuster, its CAS No. 896309-33-4 is increasingly cited in patent literature, indicating proprietary interest from pharmaceutical and agrochemical companies. The compound’s supply chain is currently limited to specialized chemical suppliers, reflecting its status as a research-grade material.

In conclusion, 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate (CAS No. 896309-33-4) represents a fascinating intersection of structural complexity, synthetic challenge, and biological potential. Its unique features make it a compelling subject for further study in both academic and industrial settings. As research into heterocyclic compounds continues to expand, this molecule is poised to attract even greater attention from the scientific community.